Cas no 533871-95-3 (4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533871-95-3
• MF: C₁₉H₁₈N₄O₄S₂
• MW: 430.500621318817
• CID: 5958720
• PubChem ID: 2057785
• Update Time: 2025-07-15

4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 4-[(di-2-propen-1-ylamino)sulfonyl]-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• 533871-95-3
• 4-[bis(prop-2-enyl)sulfamoyl]-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• 4-(N,N-diallylsulfamoyl)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• Oprea1_352631
• F0559-0339
• AKOS024583736
• CCG-26356

• Inchi： 1S/C19H18N4O4S2/c1-3-11-23(12-4-2)29(25,26)15-9-7-14(8-10-15)17(24)20-19-22-21-18(27-19)16-6-5-13-28-16/h3-10,13H,1-2,11-12H2,(H,20,22,24)
• InChI Key： PLDDALKMGUWGPV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC=CC=2)O1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 430.07694742g/mol
• Monoisotopic Mass: 430.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• pka: 9.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide and Its Significance in Modern Chemical Biology

4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide, identified by its CAS number 533871-95-3, represents a fascinating compound in the realm of chemical biology. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for various therapeutic applications. The compound's unique architecture, featuring a sulfamoyl group, a thiophene ring, and an oxadiazole core, positions it as a versatile scaffold for drug discovery and medicinal chemistry innovation.

The sulfamoyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and ionic interactions. In 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide, the presence of two sulfamoyl moieties enhances its potential to modulate biological pathways by engaging multiple binding sites. This dual functionality makes the compound particularly interesting for developing multifunctional therapeutics that can address complex diseases.

The thiophene ring in the molecule contributes to its structural stability and electronic properties, which are critical for its interaction with biological targets. Thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene moiety into 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide not only enhances its pharmacological potential but also opens avenues for exploring novel mechanisms of action.

The oxadiazole core is another key feature of this compound, known for its ability to act as a bioisostere of other heterocyclic systems. Oxadiazoles have been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The presence of an oxadiazole ring in 4-bis(prop-2-en-1-yl)sulfamoyl-N-5-(thiophen-2-y l)-1,3,4 oxadiazol -2 -y lbenzamide suggests that it may interact with biological targets in ways that could lead to therapeutic benefits.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-bis(prop 2 en 1 yl)sulfamoyl N 5 (thiophen 2 yl) 1 3 4 oxadiazol 2 y lbenzamide with biological targets. These studies have highlighted the potential of this compound to interact with enzymes and receptors involved in critical cellular pathways. For instance, computational simulations suggest that the sulfamoyl groups may bind to active sites of enzymes involved in inflammation and pain signaling, while the thiophene ring could interact with receptor surfaces to modulate signaling pathways.

In vitro studies have begun to explore the pharmacological profile of 4-bis(prop 2 en 1 yl)sulfamoyl N 5 (thiophen 2 yl) 1 3 4 oxadiazol 2 y lbenzamide. Initial results indicate that the compound exhibits promising activity against various biological targets. For example, experiments have shown that it can inhibit the activity of enzymes involved in inflammation and pain pathways. Additionally, preliminary cell-based assays suggest that the compound may have cytotoxic effects on certain cancer cell lines.

The synthesis of 4-bis(prop 2 en 1 yl)sulfamoyl N 5 (thiophen 2 yl) 1 3 4 oxadiazol 2 y lbenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. The synthesis involves multiple steps, including functional group transformations and heterocyclic ring constructions. Each step has been optimized to ensure high selectivity and efficiency.

The development of new synthetic routes has not only facilitated the production of 4-bis(prop 2 en 1 yl)sulfamoyl N 5 (thiophen 2 yl) 1 3 4 oxadiazol -2 -y lbenzamide but also provided insights into general strategies for constructing similar molecules. These synthetic approaches are expected to be valuable for developing other pharmacologically active compounds with similar scaffolds.

Future research on 4-bis(prop -2 en -1 -yl)sulfamoyl N -5 -(thiophen -2 -yl)-1 ,3 ,4 -oxadiazol -2 -y lbenzamide will focus on elucidating its mechanism of action at the molecular level. Detailed structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will help researchers understand how the compound interacts with biological targets. Additionally, functional assays will be conducted to assess its effects on cellular processes.

The potential therapeutic applications of 4-bis(prop -2 en -1 -yl)sulfamoyl N -5 -(thiophen -2 -yl)-1 ,3 ,4 oxadiazol - * * * * * * * * * * * * * * `-y lbenzamide` are vast. Given its multifunctional nature and promising preclinical data, this compound holds significant promise for treating inflammatory diseases, cancer, and other disorders characterized by dysregulated cellular signaling. Further research is warranted to fully explore its therapeutic potential.